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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644

Essential Safety and Handling Guide for 4-Bromo-2-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical information for handling

4-Bromo-2-nitroaniline (CAS No: 875-51-4). Adherence to these procedures is critical for
ensuring laboratory safety and proper disposal.

Hazard Identification and Classification

4-Bromo-2-nitroaniline is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.
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Hazard Class Category
Acute Toxicity, Oral 4
Acute Toxicity, Dermal 4
Acute Toxicity, Inhalation (Dusts and Mists) 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2
Specific target organ toxicity (single exposure) 3

Target Organs: Respiratory system[1]

Signal Word: Warning[1]

Hazard Statements:[1][2]

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
e H332: Harmful if inhaled.

o H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

Engineering controls, such as fume hoods and adequate ventilation, are the primary means of
exposure control.[2][3] Personal protective equipment should be used in addition to these
controls.
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Protection Type Specification

Chemical safety goggles or a face shield are
Eye/Face required. Must comply with OSHA's 29 CFR
1910.133 or European Standard EN166.[1]

Protective gloves (e.g., nitrile rubber) and a lab
Skin coat or protective suit are necessary to prevent
skin contact.[3][4]

A NIOSH/MSHA or European Standard EN 149
Respirat approved respirator (such as a dust mask type
espirator
P Y N95) is required if exposure limits are exceeded

or if irritation is experienced.[1]

Safe Handling and Storage Protocol

Handling:

o Preparation: Ensure a well-ventilated area, preferably a chemical fume hood, is used for all

handling procedures.[3]

e Avoid Contact: Avoid direct contact with skin and eyes.[1] Do not breathe in dust, mists, or

vapors.[1]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,
drink, or smoke in the work area.[1][4]

e Spills: In case of a spill, sweep up the solid material and place it into a suitable, labeled
container for disposal.[1] Avoid generating dust.[3]

Storage:
o Store in a dry, cool, and well-ventilated place.[1][3][4]
o Keep the container tightly closed.[1][3][4]

» Store locked up.[1][3]
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» Incompatible Materials: Acids, acid chlorides, and reducing agents.[1]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at
. rest in a position comfortable for breathing.[1][2]
Inhalation
If breathing is difficult, administer oxygen.[1]

Seek medical attention.[1][2]

Immediately wash the affected area with soap
) and plenty of water while removing all
Skin Contact _ _ _
contaminated clothing.[1][2] Seek medical

attention.[1]

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids.[1] Remove contact lenses if present

and easy to do.[1][2] Continue rinsing and seek

medical attention.[1][2]

Do NOT induce vomiting.[5] Rinse the mouth
Ingestion with water.[1][2] Call a poison center or doctor

for treatment advice.[1][2]

Disposal Plan

All waste materials must be disposed of in accordance with local, regional, and national
regulations.[3][4]

o Waste Collection: Collect waste 4-Bromo-2-nitroaniline and any contaminated materials
(e.g., gloves, paper towels) in a designated, labeled, and sealed container.[4]

o Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][3]
Do not allow the chemical to enter drains.[3]
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Visualized Workflows

The following diagrams illustrate the necessary procedural steps for safe handling and the
logical hierarchy of safety measures.
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Click to download full resolution via product page

Caption: Workflow for handling 4-Bromo-2-nitroaniline.
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Caption: Hierarchy of safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-2-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116644#personal-protective-equipment-for-handling-
4-bromo-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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